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Compound of Interest

Compound Name: Di-n-octyldichlorosilane

Cat. No.: B032779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-n-octyldichlorosilane (C₁₆H₃₄Cl₂Si) is an organochlorosilane compound used to create

hydrophobic surfaces on various substrates.[1] Its two reactive chlorine atoms readily react with

surface hydroxyl (-OH) groups present on materials like glass, silica, and metal oxides. This

reaction forms stable, covalent siloxane (Si-O-Substrate) bonds. The two long n-octyl (C₈H₁₇)

alkyl chains are nonpolar and orient away from the surface, creating a low-energy, water-

repellent layer.

This surface modification is of significant interest in research and industry. In drug

development, for instance, creating hydrophobic surfaces on nanocarriers can enhance the

loading capacity of poorly water-soluble drugs and modulate their release kinetics.[2] These

application notes provide a detailed overview of the properties, reaction mechanism, and

experimental protocols for using di-n-octyldichlorosilane to create hydrophobic surfaces.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b032779?utm_src=pdf-interest
https://www.benchchem.com/product/b032779?utm_src=pdf-body
https://nva.sikt.no/registration/0198cc8bcda3-74ea03bd-4922-46b8-b1bb-53cdb322f9af
https://pmc.ncbi.nlm.nih.gov/articles/PMC10568999/
https://www.benchchem.com/product/b032779?utm_src=pdf-body
https://www.benchchem.com/product/b032779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₁₆H₃₄Cl₂Si

Molecular Weight 325.43 g/mol

Appearance Liquid

Density 0.936 g/mL at 25 °C[3]

Refractive Index n20/D 1.456[3]

Flash Point 110 °C (230 °F)[3]

Solubility

Soluble in anhydrous organic solvents (e.g.,

toluene, heptane). Reacts violently with water

and other protic solvents.[2]

Mechanism of Surface Modification
The creation of a hydrophobic layer using di-n-octyldichlorosilane is a two-step process

involving hydrolysis and condensation.

Hydrolysis: The highly reactive silicon-chlorine (Si-Cl) bonds react with trace amounts of

water present on the substrate surface or in the solvent, forming reactive silanol (Si-OH)

groups and hydrochloric acid (HCl) as a byproduct.

Condensation: The newly formed silanol groups then condense with the hydroxyl groups on

the substrate, forming strong, covalent siloxane (Si-O-Si) bonds that anchor the molecule to

the surface. Adjacent silanol groups can also condense with each other, creating a cross-

linked, stable polymeric layer on the surface.
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Step 1: Hydrolysis

Step 2: Condensation

Di-n-octyldichlorosilane
(R₂SiCl₂)

Reactive Silanol Intermediate
(R₂Si(OH)₂)

+ 2 H₂O
- 2 HCl

Surface Water
(H₂O)

Substrate with
Hydroxyl Groups (-OH)

Condensation Reaction
- H₂O

Covalently Bonded Hydrophobic Surface
(Substrate-O-SiR₂)
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Start: Select Substrate
(e.g., Glass, Silica Wafer)

Step 1: Substrate Cleaning
- Degrease with solvents

- Activate with Piranha solution or O₂ plasma

Step 2: Silanization Reaction
(Perform in fume hood under inert atmosphere)

Method A:
Solution Phase Deposition

Method B:
Vapor Phase Deposition

Step 3: Rinsing
- Remove excess silane with anhydrous solvent

Step 4: Curing
- Heat in oven or leave at room temp

End: Characterization
- Measure Water Contact Angle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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